molecular formula C12H15BF3NO3 B6260453 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine CAS No. 1356832-52-4

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine

Cat. No. B6260453
CAS RN: 1356832-52-4
M. Wt: 289.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine, also known as 4-TMP, is a pyridine-based compound that has been widely used in organic synthesis and scientific research. 4-TMP is a versatile building block that can be used to create various organic molecules and polymers. It has been studied extensively due to its unique properties and potential applications.

Scientific Research Applications

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine has been used in a variety of scientific research applications. It has been used in the synthesis of organic molecules, polymers, and other materials. It has also been used in the synthesis of pharmaceuticals, such as antifungal agents, as well as in the synthesis of other biologically active compounds. 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine has also been used in the synthesis of fluorescent probes, which can be used to detect and quantify biological molecules. Additionally, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine has been used in the synthesis of polymers for use in drug delivery systems.

Mechanism of Action

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine is a versatile building block that can be used to synthesize various organic molecules and polymers. The mechanism of action of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine depends on the type of reaction it is used in. In a ring-closing metathesis reaction, the metathesis catalyst facilitates the opening of the diene, which then reacts with the trifluoromethoxy groups to form the cyclic 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine product. In other reactions, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine can act as a nucleophile, an electrophile, or an acid-base catalyst.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine are largely unknown. However, it is known that 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine can be used to synthesize pharmaceuticals, such as antifungal agents, and other biologically active compounds. Additionally, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine has been used in the synthesis of fluorescent probes, which can be used to detect and quantify biological molecules.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine in lab experiments include its versatility and its ability to be used in a variety of reactions. Additionally, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine can be easily synthesized using a ring-closing metathesis reaction. The main limitation of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine is that it is not very stable in the presence of air and light, and thus should be stored in a dark, dry place.

Future Directions

There are a number of potential future directions for research involving 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine. These include further exploration of its potential applications in the synthesis of pharmaceuticals and other biologically active compounds, as well as its potential use in drug delivery systems. Additionally, further research could be conducted to explore the biochemical and physiological effects of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine, as well as its potential toxicity. Finally, further research could be conducted to explore the potential use of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine in the synthesis of polymers and other materials.

Synthesis Methods

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine is synthesized by a ring-closing metathesis reaction. This reaction involves a metathesis catalyst, such as Grubbs' second generation catalyst, and a diene, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl. The reaction produces 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine, which is a cyclic compound that contains two trifluoromethoxy groups. The reaction is typically carried out in a solvent, such as dichloromethane, and can be performed at room temperature.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine' involves the reaction of 4-bromo-2-(trifluoromethoxy)pyridine with bis(pinacolato)diboron in the presence of a palladium catalyst to form the intermediate 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine boronic acid. This intermediate is then reacted with potassium carbonate and iodobenzene diacetate in the presence of a copper catalyst to form the final product.", "Starting Materials": [ "4-bromo-2-(trifluoromethoxy)pyridine", "bis(pinacolato)diboron", "palladium catalyst", "potassium carbonate", "iodobenzene diacetate", "copper catalyst" ], "Reaction": [ "Step 1: 4-bromo-2-(trifluoromethoxy)pyridine is reacted with bis(pinacolato)diboron in the presence of a palladium catalyst to form the intermediate 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine boronic acid.", "Step 2: The intermediate is then reacted with potassium carbonate and iodobenzene diacetate in the presence of a copper catalyst to form the final product, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine." ] }

CAS RN

1356832-52-4

Product Name

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)pyridine

Molecular Formula

C12H15BF3NO3

Molecular Weight

289.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.